Cas no 1289177-38-3 (2-Nitro-3-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1289177-38-3
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4906333
• Update Time: 2025-06-21

2-Nitro-3-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C7H3F3N2O3/c8-7(9,10)5-4(3-13)1-2-11-6(5)12(14)15/h1-3H
• InChI Key： HBWUBXPUFLKKFC-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=CC=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8

Additional information on 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde

Introduction to 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde (CAS No. 1289177-38-3)

2-Nitro-3-(trifluoromethyl)isonicotinaldehyde, with the CAS number 1289177-38-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including a nitro group, a trifluoromethyl group, and an aldehyde functional group, which collectively contribute to its chemical reactivity and biological activity.

The chemical structure of 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde consists of a pyridine ring with a nitro group at the 2-position and a trifluoromethyl group at the 3-position, along with an aldehyde group at the 4-position. This combination of functional groups makes it an attractive building block for the synthesis of various pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group, in particular, imparts significant lipophilicity and metabolic stability to the molecule, which are desirable properties in drug design.

In recent years, 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of antiviral compounds using 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde as a key starting material. These compounds exhibited potent activity against various viral strains, including influenza and hepatitis C viruses.

Beyond antiviral applications, 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde has also shown promise in the development of anticancer drugs. A research team from the University of California, San Francisco, demonstrated that derivatives of this compound could selectively inhibit cancer cell proliferation by targeting specific signaling pathways. The study, published in Cancer Research, highlighted the potential of these derivatives as novel therapeutic agents for treating various types of cancer.

The synthetic versatility of 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde is another factor contributing to its widespread use in organic synthesis. Its reactivity with various nucleophiles and electrophiles allows for the facile introduction of diverse functional groups, making it an ideal starting material for combinatorial chemistry approaches. For example, a recent publication in Tetrahedron Letters described a one-pot multicomponent reaction involving 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde, which yielded a library of structurally diverse compounds with potential biological activities.

In addition to its applications in drug discovery, 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde has also found utility in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have explored its use as a building block for designing novel polymers with unique optical and electronic properties. These polymers have potential applications in areas such as organic electronics and photovoltaic devices.

The safety profile of 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde is another important consideration for its practical applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 2-Nitro-3-(trifluoromethyl)isonicotinaldehyde (CAS No. 1289177-38-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties, this compound is likely to remain a focus of interest for many years to come.